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Introduction
Dimethylamine hydrochloride, the salt formed from the secondary amine dimethylamine and

hydrochloric acid, is a foundational compound in modern organic synthesis and the

pharmaceutical industry.[1] Its journey from a 19th-century chemical curiosity to an

indispensable industrial raw material reflects the broader evolution of organic chemistry. This

technical guide provides a comprehensive overview of the historical context surrounding the

discovery of dimethylamine, details the early experimental protocols for its synthesis and

conversion to the hydrochloride salt, and presents its core physicochemical properties. The

content is tailored for researchers, scientists, and professionals in drug development who

require a deep understanding of this key chemical entity.

Historical Context and Discovery
The discovery of dimethylamine is intrinsically linked to the pioneering work of French chemist

Charles-Adolphe Wurtz and the development of the "ammonia type" theory in the mid-19th

century.[2] Wurtz's research was conducted during a transformative period in chemistry, where

the fundamental structures of organic molecules were beginning to be understood.

In 1849, Wurtz successfully synthesized methylamine, the simplest primary amine, by reacting

cyanic ethers with caustic potash.[3] This was a landmark achievement as it established a
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direct link between ammonia and a new class of organic compounds. Wurtz conceptualized

these new substances as "compound-ammonias," where one or more hydrogen atoms of an

ammonia molecule were substituted by an organic radical.[2] He extended this work to produce

a series of related compounds, including ethylamine, diethylamine, and triethylamine, thereby

solidifying his "ammonia type" theory.[2]

While Wurtz is primarily celebrated for discovering methylamine and ethylamine, his work laid

the direct conceptual and experimental groundwork for the isolation of dimethylamine.[4] The

synthesis of dimethylamine followed logically from his established principle of substituting

ammonia's hydrogen atoms with alkyl groups. The industrial-scale production method,

developed later, involves the catalytic reaction of methanol and ammonia at elevated

temperatures and pressures, a process that also yields methylamine and trimethylamine as

byproducts.[5][6][7]

The formation of dimethylamine hydrochloride is a straightforward acid-base reaction.

Dimethylamine, being a weak base, readily reacts with acids like hydrochloric acid to form the

corresponding ammonium salt.[7] This salt, dimethylamine hydrochloride, is an odorless,

white, and stable crystalline solid, which is significantly easier to handle, store, and transport

than the volatile and flammable dimethylamine gas.[1][7]

Physicochemical Properties
The early characterization of dimethylamine and its hydrochloride salt provided the

fundamental quantitative data necessary for its use in further research and chemical synthesis.

The key properties are summarized below.
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Property Dimethylamine ((CH₃)₂NH)
Dimethylamine
Hydrochloride
((CH₃)₂NH₂Cl)

Molar Mass 45.085 g/mol [5][7] 81.54 g/mol [1][8]

Appearance
Colorless gas with a fishy,

ammoniacal odor[5][7]

White to off-white crystalline

powder[1]

Melting Point -93.0 °C[5][7] 170-173 °C[1][7]

Boiling Point 7 °C[5] Decomposes

Solubility in Water 163 g/100 mL (at 40 °C)[5] Soluble[1]

Basicity (pKa of Conjugate

Acid)
10.73[5][7] Not applicable

pH (5% Aqueous Solution) Basic 5 to 6[1]

Early Experimental Protocols
The foundational syntheses of dimethylamine and its hydrochloride salt were crucial for

enabling further study and application. The methodologies have evolved from laboratory-scale

preparations to large-scale industrial processes.

Synthesis of Dimethylamine via Hydrolysis of
Dimethylformamide
A common laboratory method for producing dimethylamine involves the hydrolysis of N,N-

dimethylformamide (DMF). This can be achieved using either a strong acid or a strong base.

The acid-catalyzed hydrolysis yields the dimethylamine salt directly.[5][9]

Reaction: (CH₃)₂NCHO + H₂O + HCl → (CH₃)₂NH₂Cl + HCOOH

Protocol:

A mixture of N,N-dimethylformamide, concentrated hydrochloric acid, and water is prepared

in a round-bottom flask equipped with a reflux condenser.[10]
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The mixture is heated under reflux for several hours (typically 5-6 hours) to ensure the

complete hydrolysis of the amide.[9][10]

Upon cooling, the resulting solution contains dimethylamine hydrochloride and formic

acid.[10]

The water and formic acid can be removed by distillation, often under reduced pressure, to

crystallize the dimethylamine hydrochloride product.[10][11] The resulting solid can then

be purified by recrystallization.

Synthesis of Dimethylamine Hydrochloride from
Dimethylamine
The most direct method of preparation is the neutralization of dimethylamine with hydrochloric

acid.[8] This protocol is used to convert the gaseous or aqueous amine into its stable, solid salt

form.[11]

Reaction: (CH₃)₂NH + HCl → (CH₃)₂NH₂Cl

Protocol:

An aqueous solution of dimethylamine (e.g., 40% solution) is placed in a reaction vessel and

cooled in an ice bath to control the exothermic reaction.[8]

Concentrated hydrochloric acid is added slowly and portion-wise to the dimethylamine

solution with continuous stirring.[11] The temperature is maintained below 15 °C.[11]

The addition of acid continues until the solution is neutral or slightly acidic (pH 7-8 for initial

reaction, then adjusted to 3-4 for isolation).[11]

The water is then removed from the solution by evaporation or distillation under reduced

pressure.[8][11]

The resulting white solid is collected and dried to yield pure dimethylamine hydrochloride.

[8]
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The following diagrams illustrate the key historical and chemical processes described in this

guide.
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Caption: Historical timeline of Wurtz's discovery of simple amines.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b122199?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Dimethylamine Hydrochloride
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Caption: Experimental workflow for the synthesis of dimethylamine HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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